3-Bromo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-Bromo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one” is a heterocyclic compound . It is part of the pyrrolopyrimidine class of compounds, which are known to exhibit diverse pharmacological properties .
Synthesis Analysis
The synthesis of similar compounds has been studied extensively. For instance, 2,3-dimethyl- and 2,3-tri-, 2,3-tetra-, and 2,3-pentamethylene-substituted 8-arylidene-6,7-dihydro-pyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4-ones were synthesized by the reaction of 2,3-dimethyl- and 2,3-tri-, 2,3-tetra-, and 2,3-pentamethylene-7,8-dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-ones with benzaldehyde, its 4-dimethylamino-, 3,4-dimethoxy-, and 3,4-methylenedioxy derivatives and also furfural in the presence of NaOH .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, oxidation and formylation of such compounds occur exclusively at the CH2 group of ring A connected with the heterocyclic system of rings B and C at position 2 .Scientific Research Applications
Chemical Synthesis and Modification
3-Bromo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one and its derivatives are explored in chemical synthesis for creating various compounds. The study by Elmuradov et al. (2011) demonstrated the synthesis of 8-arylidene-6,7-dihydro-pyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4-ones, showcasing the compound's utility in creating complex molecular structures (Elmuradov, Bozorov, & Shakhidoyatov, 2011).
Antiviral and Cytotoxicity Studies
Research by Gupta et al. (1989) investigated derivatives of this compound for antiviral and cytotoxic activities. They found that certain derivatives showed activity against human cytomegalovirus, indicating potential biomedical applications (Gupta et al., 1989).
Nucleoside Antibiotic Analogs
The compound's role in synthesizing nucleoside antibiotic analogs was explored by Hinshaw et al. (1969). They synthesized derivatives related to nucleoside antibiotics, suggesting its use in developing new therapeutic agents (Hinshaw, Gerster, Robins, & Townsend, 1969).
Heterocyclic Chemistry and Drug Development
Baeza et al. (2010) utilized a derivative of the compound in the synthesis of variolin B, an alkaloid with potential pharmaceutical applications. This highlights its importance in the development of novel drugs (Baeza, Mendiola, Burgos, Alvarez-Builla, & Vaquero, 2010).
Structural and Crystallographic Studies
Gerhardt and Bolte (2016) conducted crystallographic studies on pyrimidin-4-one derivatives, which are structurally similar to this compound. Their work provides insights into the structural properties of such compounds (Gerhardt & Bolte, 2016).
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrrolopyrazine derivatives, have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .
Mode of Action
It is known that similar compounds interact with their targets in a variety of ways, leading to different biological activities .
Biochemical Pathways
Similar compounds, such as pyrrolopyrazine derivatives, have been found to affect a variety of biochemical pathways, leading to their diverse biological activities .
Result of Action
Similar compounds have been found to exhibit a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
It is known that environmental factors can significantly influence the action of similar compounds .
Properties
IUPAC Name |
3-bromo-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O/c8-5-4-9-6-2-1-3-10(6)7(5)11/h4H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFBHZNSEGCOGLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NC=C(C(=O)N2C1)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.